Cas no 1262002-09-4 (2-fluoro-5-(2-methoxy-5-methylphenyl)phenol)

• Product Name: 2-fluoro-5-(2-methoxy-5-methylphenyl)phenol
• CAS No: 1262002-09-4
• MF: C₁₄H₁₃FO₂
• MW: 232.250227689743
• MDL: MFCD18313731
• CID: 1219459
• PubChem ID: 53219412
• Update Time: 2025-06-10

2-fluoro-5-(2-methoxy-5-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(2-methoxy-5-methylphenyl)phenol
• 2-Fluoro-5-(2-methoxy-5-methylphenyl)phenol, 95%
• DTXSID10684259
• MFCD18313731
• 4-Fluoro-2'-methoxy-5'-methyl[1,1'-biphenyl]-3-ol
• 1262002-09-4

• MDL： MFCD18313731
• Inchi： 1S/C14H13FO2/c1-9-3-6-14(17-2)11(7-9)10-4-5-12(15)13(16)8-10/h3-8,16H,1-2H3
• InChI Key： YYIIWNUUIXPGNN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1O)C1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 232.08995782g/mol
• Monoisotopic Mass: 232.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-fluoro-5-(2-methoxy-5-methylphenyl)phenol

Recent Advances in the Study of 2-fluoro-5-(2-methoxy-5-methylphenyl)phenol (CAS: 1262002-09-4) in Chemical Biology and Pharmaceutical Research

The compound 2-fluoro-5-(2-methoxy-5-methylphenyl)phenol (CAS: 1262002-09-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, characterized by its unique fluorine substitution and methoxy-methylphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of anti-inflammatory and anticancer drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological activity of 2-fluoro-5-(2-methoxy-5-methylphenyl)phenol derivatives. The researchers employed a multi-step synthetic route to obtain the target compound and its analogs, followed by comprehensive in vitro and in vivo evaluations. The results indicated that the compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. This finding suggests its potential as a lead compound for developing novel anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs.

In another recent investigation, scientists examined the anticancer properties of 2-fluoro-5-(2-methoxy-5-methylphenyl)phenol. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that the compound induces apoptosis in various cancer cell lines, including breast and colon cancer cells, through the modulation of the PI3K/AKT signaling pathway. The researchers also noted that the fluorine atom at the 2-position significantly enhances the compound's metabolic stability and bioavailability, making it a promising candidate for further drug development.

Structural-activity relationship (SAR) studies have been crucial in understanding the pharmacological profile of 2-fluoro-5-(2-methoxy-5-methylphenyl)phenol. Recent computational modeling and X-ray crystallography analyses have revealed that the methoxy and methyl groups on the phenyl ring contribute to optimal binding with target proteins, while the fluorine atom improves the compound's lipophilicity and membrane permeability. These insights are guiding the design of more potent and selective derivatives for specific therapeutic applications.

The pharmacokinetic properties of 2-fluoro-5-(2-methoxy-5-methylphenyl)phenol have also been investigated in recent preclinical studies. Data from animal models show favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These characteristics make the compound particularly interesting for potential applications in central nervous system disorders, although further optimization may be required to improve its metabolic stability in vivo.

Looking ahead, researchers are exploring the potential of 2-fluoro-5-(2-methoxy-5-methylphenyl)phenol in combination therapies and as a molecular scaffold for developing novel chemical probes. Its unique structural features and demonstrated biological activities position it as a valuable compound for advancing both fundamental chemical biology research and applied pharmaceutical development. Future studies are expected to focus on target identification, mechanism elucidation, and clinical translation of this promising molecule.